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Compound of Interest
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1,2-diamine

Cat. No.: B169667

Document ID: GMN-CHEM-21608 Version: 1.0 Audience: Researchers, scientists, and drug
development professionals.

Abstract

This document provides a concise technical overview of the physicochemical properties of N'-
(5-bromopyridin-2-yl)ethane-1,2-diamine, with a primary focus on its molecular weight. The
determination of molecular weight is a foundational step in chemical characterization, crucial for
stoichiometric calculations in synthetic chemistry, quantitative analysis, and formulation
development. This guide outlines the compound's molecular formula and the methodology
used for the in silico calculation of its molecular weight based on standard atomic weights.

Compound Identification and Properties

The fundamental properties of N'-(5-bromopyridin-2-yl)ethane-1,2-diamine are summarized
below. The molecular formula was determined to be C7H10BrNs[1]. This information serves as
the basis for the molecular weight calculation.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b169667?utm_src=pdf-interest
https://www.benchchem.com/product/b169667?utm_src=pdf-body
https://www.benchchem.com/product/b169667?utm_src=pdf-body
https://www.benchchem.com/product/b169667?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/n1-5-bromopyrid-2-yl-ethane-1--dic475695.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source

N'-(5-bromopyridin-2-
Compound Name o
yl)ethane-1,2-diamine

CAS Number 199522-66-2 [1]
Molecular Formula C7H10BrNs [1]
Molecular Weight 216.08 g/mol [1]

Methodology for Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for N'-(5-bromopyridin-2-yl)ethane-1,2-diamine was performed in silico by
following a standardized protocol based on IUPAC standard atomic weight values.

Protocol:

e Molecular Formula Identification: The elemental composition of the target compound was
first established as C7H10BrNs[1].

» Atomic Weight Compilation: The standard atomic weight for each constituent element was
obtained from established chemical data sources.

o

Carbon (C): 12.011 amu[2][3]

o

Hydrogen (H): 1.008 amul[4][5][6][7]

[¢]

Bromine (Br): 79.904 amul[8][9][10][11]

[¢]

Nitrogen (N): 14.007 amu[12][13][14][15][16]

e Calculation: The number of atoms of each element was multiplied by its respective atomic
weight. The sum of these products yields the final molecular weight.

o (7x12.011) + (10 x 1.008) + (1 x 79.904) + (3 x 14.007) = 216.082 g/mol

The logical workflow for this calculation is visualized in Section 4.0.
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Visualization of Calculation Workflow

The following diagram illustrates the sequential process for determining the molecular weight of
the compound from its chemical formula.

Identify Compound:
N'-(5-bromopyridin-2-yl)ethane-1,2-diamine

'

Determine Molecular Formula:
C7H10BrNs

'

Obtain Standard Atomic Weights (amu) f-—-—-—-—=—=—=-——-—- I

Summiation of Atomic Masses

Carbon (C): Hydrogen (H): Bromine (Br): Nitrogen (N):
7x12.011 10 x 1.008 1 x 79.904 3 x14.007

Calculated Molecular Weight:
216.082 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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